Benzoyl derivatives
Benzoyl derivatives are a class of organic compounds derived from benzoyl chloride through various synthetic routes, such as alkylation, acylation, and amidation. These derivatives exhibit diverse chemical properties due to the substitution patterns on the phenyl ring attached to the carbonyl group. They find extensive applications in pharmaceuticals, agrochemicals, and materials science. In pharmaceuticals, benzoyl derivatives are often used as anti-inflammatory agents and acne treatments, owing to their ability to inhibit enzymes involved in inflammation and sebum production. Additionally, certain benzoyl derivatives possess antimicrobial properties, making them valuable for developing new therapeutic agents against resistant bacterial strains. Their diverse functionalities also make them useful precursors for synthesizing other complex organic molecules in fine chemical manufacturing processes.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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4-(5-Fluoro-2-hydroxyphenyl)-4-oxobut-2-enoic acid | 868743-42-4 | C10H7O4F |
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4-Hydroxy-1-phenylbut-2-yn-1-one | 52804-68-9 | C10H8O2 |
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4-methoxy-3-[(1H-1,2,4-triazol-1-yl)methyl]benzaldehyde | 1019111-16-0 | C11H11N3O2 |
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Benzaldehyde, 5-methoxy-2,4-dimethyl- | 51814-40-5 | C10H12O2 |
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1-(2,3,4-trifluorophenyl)prop-2-en-1-one | 1592314-22-1 | C9H5F3O |
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1-(6-bromo-3-chloro-2-fluorophenyl)prop-2-en-1-one | 1551460-71-9 | C9H5BrClFO |
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2-(2,4,5-Trifluoro-3-methoxybenzoyl)-3-cyclopropylaminoacrylic Acid Ethyl Ester | 112811-70-8 | C16H16NO4F3 |
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4-Methoxy-a-oxo-benzeneacetic acid | 7099-91-4 | C9H8O4 |
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4-Chloro-3,5-difluorobenzaldehyde | 1160573-20-5 | C7H3OF2Cl |
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2-(p-Tolylethynyl)benzaldehyde | 189008-33-1 | C16H12O |
Related Literature
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Jorge L. Lopez-Morales,Belinda Español-Sanchez,Pilar García-Orduña,Fernando J. Lahoz,Manuel Iglesias,Francisco J. Fernández-Alvarez Dalton Trans., 2023,52, 11361-11362
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Sultan H. Qiblawi,Amy L. Pochodylo,Robert L. LaDuca CrystEngComm, 2013,15, 8979-8988
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Srinivasan Guruvenket,Justin M. Hoey,Kenneth J. Anderson,Matthew T. Frohlich,Retheesh Krishnan,Jayaraman Sivaguru,Mukund P. Sibi,Philip Boudjouk J. Mater. Chem. C, 2016,4, 8206-8213
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Eryun Yan,Yilong Fu,Xue Wang,Yin Ding,Hanqing Qian,Chi-Hwa Wang,Yong Hu,Xiqun Jiang J. Mater. Chem., 2011,21, 3147-3155
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Mostafa Hossein Baki,Farzaneh Shemirani,Rouhollah Khani,Mehrnoosh Bayat Anal. Methods, 2014,6, 1875-1883
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Yali Yu,Fengli Yu,Lu Li,Bing Yuan,Congxia Xie,Shitao Yu New J. Chem., 2023,47, 20144-20150
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Jinzhi Ni,Joseph J. Pignatello Environ. Sci.: Processes Impacts, 2018,20, 1225-1233
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Junyao Xie,Xinyao Fu,Xiang Su,Dong Wang,Anjun Qin,Ting Han,Ben Zhong Tang Chem. Sci., 2023,14, 903-915
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